Cas no 2172607-00-8 (5-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)but-2-enamido-3-methyl-1,2-thiazole-4-carboxylic acid)

• Product Name: 5-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)but-2-enamido-3-methyl-1,2-thiazole-4-carboxylic acid
• CAS No: 2172607-00-8
• MF: C₂₄H₂₁N₃O₅S
• MW: 463.50564455986
• CID: 6300378
• PubChem ID: 165539108
• Update Time: 2025-07-19

5-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)but-2-enamido-3-methyl-1,2-thiazole-4-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 5-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)but-2-enamido-3-methyl-1,2-thiazole-4-carboxylic acid
• 5-[4-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)but-2-enamido]-3-methyl-1,2-thiazole-4-carboxylic acid
• 2172607-00-8
• EN300-1515901

• Inchi： 1S/C24H21N3O5S/c1-14-21(23(29)30)22(33-27-14)26-20(28)11-6-12-25-24(31)32-13-19-17-9-4-2-7-15(17)16-8-3-5-10-18(16)19/h2-11,19H,12-13H2,1H3,(H,25,31)(H,26,28)(H,29,30)/b11-6+
• InChI Key： WDXOCWUQOLWYPS-IZZDOVSWSA-N
• SMILES： S1C(=C(C(=O)O)C(C)=N1)NC(/C=C/CNC(=O)OCC1C2C=CC=CC=2C2=CC=CC=C12)=O

Computed Properties

• Exact Mass: 463.12019195g/mol
• Monoisotopic Mass: 463.12019195g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 33
• Rotatable Bond Count: 8
• Complexity: 740
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.1
• Topological Polar Surface Area: 146Ų

Additional information on 5-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)but-2-enamido-3-methyl-1,2-thiazole-4-carboxylic acid

Introduction to 5-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)but-2-enamido-3-methyl-1,2-thiazole-4-carboxylic acid (CAS No. 2172607-00-8)

5-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)but-2-enamido-3-methyl-1,2-thiazole-4-carboxylic acid (CAS No. 2172607-00-8) is a complex organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, including a fluorenylmethoxycarbonyl (Fmoc) protecting group and a thiazole ring, which contribute to its potential therapeutic applications.

The Fmoc protecting group is widely used in peptide synthesis due to its ease of removal and compatibility with various coupling reactions. The presence of this group in the compound ensures that the amino functionality remains protected during synthetic manipulations, allowing for precise control over the final product's structure. The thiazole ring, on the other hand, is known for its biological activity and has been extensively studied in the development of antibiotics, antifungals, and other therapeutic agents.

Recent research has focused on the potential of 5-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)but-2-enamido-3-methyl-1,2-thiazole-4-carboxylic acid as a lead compound for the development of novel drugs. Studies have shown that this compound exhibits promising antimicrobial properties, particularly against drug-resistant strains of bacteria. The unique combination of the Fmoc protecting group and the thiazole ring provides a scaffold that can be further modified to enhance its pharmacological properties.

In addition to its antimicrobial activity, this compound has also been investigated for its potential as an anticancer agent. Preliminary studies have demonstrated that it can inhibit the growth of certain cancer cell lines, suggesting that it may have applications in cancer therapy. The mechanism of action is thought to involve the disruption of cellular processes essential for tumor growth and survival.

The synthesis of 5-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)but-2-enamido-3-methyl-1,2-thiazole-4-carboxylic acid involves several steps, including the formation of the thiazole ring and the introduction of the Fmoc protecting group. These synthetic routes are well-documented in the literature and have been optimized to achieve high yields and purity. The ability to synthesize this compound efficiently is crucial for its further development as a therapeutic agent.

The pharmacokinetic properties of this compound have also been studied to understand its behavior in biological systems. Research has shown that it exhibits good solubility and stability under physiological conditions, which are essential characteristics for a drug candidate. Additionally, preliminary toxicity studies have indicated that it has a favorable safety profile, making it a promising candidate for further preclinical and clinical evaluation.

In conclusion, 5-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)but-2-enamido-3-methyl-1,2-thiazole-4-carboxylic acid (CAS No. 2172607-00-8) is a versatile compound with significant potential in medicinal chemistry and pharmaceutical research. Its unique structural features and promising biological activities make it an attractive lead compound for the development of new therapeutic agents. Ongoing research aims to further optimize its properties and explore its full therapeutic potential.